Cas no 6566-16-1 (Benzene, 1,3,5-tris(2-phenylethenyl)-)

Benzene, 1,3,5-tris(2-phenylethenyl)- structure
6566-16-1 structure
Product Name:Benzene, 1,3,5-tris(2-phenylethenyl)-
CAS No:6566-16-1
MF:C30H24
MW:384.511568069458
CID:397733
PubChem ID:54191731
Update Time:2025-04-19

Benzene, 1,3,5-tris(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-tris(2-phenylethenyl)-
    • 1,3,5-tris(2-phenylethenyl)benzene
    • 6566-16-1
    • DTXSID40709666
    • 1,3,5-tris(phenylethenyl)benzene
    • 1,1',1''-[Benzene-1,3,5-triyltri(ethene-2,1-diyl)]tribenzene
    • Inchi: 1S/C30H24/c1-4-10-25(11-5-1)16-19-28-22-29(20-17-26-12-6-2-7-13-26)24-30(23-28)21-18-27-14-8-3-9-15-27/h1-24H
    • InChI Key: PIZCYBQDMYNJND-UHFFFAOYSA-N
    • SMILES: C1(C=CC2C=CC=CC=2)C=C(C=CC2C=CC=CC=2)C=C(C=CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 384.18792
  • Monoisotopic Mass: 384.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 9.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
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